An In-depth Technical Guide to the Binding Affinity of Bristol Myers Squibb (BMS) Small-Molecule PD-L1 Inhibitors
An In-depth Technical Guide to the Binding Affinity of Bristol Myers Squibb (BMS) Small-Molecule PD-L1 Inhibitors
Introduction
This technical guide provides a detailed overview of the binding affinity and mechanism of action of small-molecule inhibitors targeting the Programmed Death-Ligand 1 (PD-L1). While the specific compound "BMS-1233" is identified as a PD-L1 inhibitor with an IC50 of 14.5 nM, publicly available scientific literature extensively characterizes a series of related compounds from Bristol Myers Squibb (BMS), such as BMS-202 and BMS-1166.[1] This guide will focus on the well-documented data from this series as a representative framework for understanding the binding characteristics of BMS small-molecule PD-L1 inhibitors, including the available data for BMS-1233.
These compounds represent a significant advancement in cancer immunotherapy, offering a potential alternative to monoclonal antibody-based therapies.[2][3] They function by disrupting the interaction between PD-L1, often overexpressed on tumor cells, and its receptor, Programmed Death-1 (PD-1), which is present on activated T cells.[2][4] This blockade restores the immune system's ability to recognize and eliminate cancer cells.[4]
Quantitative Binding Affinity Data
The binding affinities of BMS small-molecule inhibitors for PD-L1 have been determined using various biochemical and biophysical assays. The half-maximal inhibitory concentration (IC50) and the equilibrium dissociation constant (Kd) are key parameters for quantifying this interaction.
| Compound | Assay Type | Parameter | Value |
| BMS-1233 | Unspecified | IC50 | 14.5 nM |
| BMS-202 | HTRF | IC50 | 18 nM |
| SPR | Kd | 320 nM | |
| BMS-1166 | HTRF | IC50 | 1.4 nM |
| SPR | Kd | 5.7 nM |
Mechanism of Action: PD-L1 Dimerization
Unlike monoclonal antibodies that sterically hinder the PD-1/PD-L1 binding interface, BMS small-molecule inhibitors employ a distinct mechanism.[7][9] These compounds bind directly to a hydrophobic pocket on the surface of PD-L1.[10] This binding event induces and stabilizes the formation of a PD-L1 homodimer.[7][11][12] The resulting dimeric conformation of PD-L1 occludes the binding site for PD-1, effectively preventing the formation of the PD-1/PD-L1 complex and subsequent T-cell inhibition.[7][11]
PD-1/PD-L1 Signaling Pathway and Inhibition
Caption: BMS inhibitors bind to PD-L1, inducing dimerization and blocking PD-1 interaction.
Experimental Protocols
The binding affinity of BMS PD-L1 inhibitors is primarily determined by Homogeneous Time-Resolved Fluorescence (HTRF) and Surface Plasmon Resonance (SPR) assays.
Homogeneous Time-Resolved Fluorescence (HTRF) Binding Assay
HTRF is a proximity-based assay that measures the binding of PD-1 and PD-L1 through Fluorescence Resonance Energy Transfer (FRET) between a donor and an acceptor fluorophore.[13][14]
Methodology:
-
Reagent Preparation:
-
Recombinant human PD-1 protein is tagged (e.g., with IgG).[13]
-
Recombinant human PD-L1 protein is tagged with a complementary tag (e.g., 6His).[13]
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An anti-tag antibody conjugated to a Europium cryptate donor (e.g., anti-human IgG-Tb) and another anti-tag antibody conjugated to a d2 acceptor (e.g., anti-6His-d2) are prepared.[13]
-
Test compounds (e.g., BMS-202) are serially diluted to various concentrations.
-
-
Assay Procedure:
-
80 nL of the test compound at 100x final concentration is dispensed into a 384-well low-volume white plate.[13]
-
4 µL of tagged PD-1 protein is added to all wells.[13]
-
The plate is incubated for 30 minutes at room temperature in the dark.[13]
-
4 µL of a pre-mixed solution containing tagged PD-L1 and the HTRF detection reagents (donor and acceptor antibodies) is added.[13]
-
The plate is incubated for 30-60 minutes to allow the binding reaction to reach equilibrium.[13]
-
-
Data Acquisition and Analysis:
-
The plate is read on an HTRF-compatible reader, measuring fluorescence emission at 665 nm (acceptor) and 620 nm (donor).[14]
-
The ratio of the two emission intensities is calculated. A decrease in the HTRF signal relative to the control (DMSO) indicates inhibition of the PD-1/PD-L1 interaction.
-
The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.
-
Caption: Workflow for the HTRF-based PD-1/PD-L1 binding inhibition assay.
Surface Plasmon Resonance (SPR) Blockade Assay
SPR is a label-free technique used to measure the binding kinetics (association and dissociation rates) and affinity of biomolecular interactions in real-time.[15]
Methodology:
-
Chip Preparation and Immobilization:
-
A sensor chip (e.g., CM5) is activated using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).[15]
-
Recombinant human PD-1 protein is immobilized onto the activated surface of a flow cell via amine coupling.[16][17]
-
A reference flow cell is prepared in the same way but without the PD-1 protein to serve as a control for non-specific binding and bulk refractive index changes.[15]
-
Remaining active esters on both flow cells are deactivated with an injection of ethanolamine-HCl.[15]
-
-
Binding and Inhibition Analysis:
-
A running buffer (e.g., HBS-EP+) is continuously flowed over the sensor chip.[16]
-
A constant concentration of PD-L1 protein (analyte) is prepared in the running buffer.[16]
-
The test inhibitor (e.g., BMS-1166) is serially diluted.
-
The PD-L1 solution is pre-incubated with each concentration of the inhibitor.[18]
-
The PD-L1/inhibitor mixtures are sequentially injected over both the PD-1-immobilized surface and the reference cell.[18]
-
The binding response, measured in Resonance Units (RU), is recorded in real-time to monitor the association and dissociation phases.[15]
-
-
Data Analysis:
-
The response from the reference flow cell is subtracted from the active flow cell to obtain a corrected sensorgram.[15]
-
The percentage of blockade is calculated based on the reduction in the binding signal of PD-L1 in the presence of the inhibitor compared to its absence.
-
Kinetic parameters (ka, kd) and the equilibrium dissociation constant (Kd) are determined by fitting the sensorgram data to a suitable binding model.
-
Caption: Workflow for the SPR-based PD-1/PD-L1 blockade and kinetic analysis.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Small molecule inhibitors against PD-1/PD-L1 immune checkpoints and current methodologies for their development: a review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Progress in small-molecule inhibitors targeting PD-L1 - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 4. mdpi.com [mdpi.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Further investigation of blockade effects and binding affinities of selected natural compounds to immune checkpoint PD-1/PD-L1 - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1) - PMC [pmc.ncbi.nlm.nih.gov]
- 8. medchemexpress.com [medchemexpress.com]
- 9. researchgate.net [researchgate.net]
- 10. Development of the Inhibitors That Target the PD-1/PD-L1 Interaction—A Brief Look at Progress on Small Molecules, Peptides and Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
- 11. oncotarget.com [oncotarget.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. bmglabtech.com [bmglabtech.com]
- 14. aurorabiolabs.com [aurorabiolabs.com]
- 15. benchchem.com [benchchem.com]
- 16. Establishment of Human PD-1/PD-L1 Blockade Assay Based on Surface Plasmon Resonance (SPR) Biosensor [bio-protocol.org]
- 17. Establishment of Human PD-1/PD-L1 Blockade Assay Based on Surface Plasmon Resonance (SPR) Biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. benchchem.com [benchchem.com]
